Cas no 2169419-31-0 (3-(3-aminothietan-3-yl)propanoic acid)

• Product Name: 3-(3-aminothietan-3-yl)propanoic acid
• CAS No: 2169419-31-0
• MF: C₆H₁₁NO₂S
• MW: 161.22204041481
• CID: 5937121
• PubChem ID: 165746337
• Update Time: 2025-11-01

3-(3-aminothietan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminothietan-3-yl)propanoic acid
• 2169419-31-0
• EN300-1297036

• Inchi： 1S/C6H11NO2S/c7-6(3-10-4-6)2-1-5(8)9/h1-4,7H2,(H,8,9)
• InChI Key： ZMXVMGWVTRYIBP-UHFFFAOYSA-N
• SMILES： S1CC(CCC(=O)O)(C1)N

Computed Properties

• Exact Mass: 161.05104977g/mol
• Monoisotopic Mass: 161.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 88.6Ų

Additional information on 3-(3-aminothietan-3-yl)propanoic acid

Comprehensive Overview of 3-(3-aminothietan-3-yl)propanoic acid (CAS No. 2169419-31-0): Properties, Applications, and Innovations

3-(3-aminothietan-3-yl)propanoic acid (CAS No. 2169419-31-0) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines a thietane ring with an amine group and a carboxylic acid moiety, making it a versatile building block for drug discovery and material science. Its molecular formula and structural complexity have sparked interest in applications ranging from peptide synthesis to bioconjugation.

Recent studies highlight the compound's potential in targeted drug delivery systems, a hot topic in precision medicine. Researchers are exploring its amine-reactive properties for creating pH-sensitive prodrugs, aligning with the growing demand for smart therapeutics. The thietane scaffold also shows promise in enzyme inhibition, particularly in cancer research, where modified analogs are being tested for kinase modulation.

From a synthetic chemistry perspective, the compound's stereochemistry and ring strain present intriguing challenges. Its water solubility (enhanced by the propanoic acid group) and bioavailability make it favorable for biological applications. Analytical techniques like HPLC purification and NMR characterization are critical for quality control, as discussed in recent ACS publications.

In material science, the dual functional groups enable polymer crosslinking, relevant to biodegradable hydrogels—a trending subject in tissue engineering. Patent filings reveal its use in self-healing materials, addressing sustainability concerns. The compound's thermal stability (up to 200°C) further supports industrial adoption.

Environmental considerations are addressed through green synthesis methods, reducing organic solvent waste. Computational studies (DFT calculations) predict its electronic properties, aiding molecular design. As AI-assisted drug discovery advances, this compound's structure-activity relationships are being modeled to accelerate hit-to-lead optimization.

For researchers, key questions include: "How to synthesize 3-(3-aminothietan-3-yl)propanoic acid?", "What are its spectroscopic fingerprints?", and "Can it serve as a bioisostere?". These reflect common search trends in chemical databases like SciFinder. The compound's safety profile (non-toxic at millimolar concentrations) and scalable production methods position it as a promising candidate for future translational research.